3-Cyclopropoxy-6-nitropicolinaldehyde

• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-nitropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8N2O4/c12-5-7-8(15-6-1-2-6)3-4-9(10-7)11(13)14/h3-6H,1-2H2
• InChI Key: MTSUOICJMKCMNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)[N+](=O)[O-])C=O

Description

3-Cyclopropoxy-6-nitropicolinaldehyde is a synthetically versatile heteroaromatic building block specifically designed for research applications. Its molecular structure incorporates two key functional handles: an aldehyde group and an electron-withdrawing nitro group on a picolinaldehyde core, further functionalized with a cyclopropoxy moiety. The primary research application of this compound is anticipated to be in the synthesis of Schiff base ligands . The aldehyde group readily condenses with primary amines to form imine (azomethine) linkages, a fundamental reaction in coordination chemistry . The resulting Schiff base ligands can be complexed with various metal ions (e.g., Cu, Ni, Zn, Co) to create metal complexes with potential pharmacological activities, including antibacterial, antifungal, anticancer, and antioxidant properties . The presence of the nitro group and cyclopropoxy substituent on the pyridine ring allows for fine-tuning of the ligand's electronic properties and steric profile, which can significantly influence the stability, reactivity, and biological efficacy of the resulting metal complexes . Furthermore, the compound serves as a critical precursor in ruthenium-catalyzed cycloaddition reactions, such as the oxo-Pauson-Khand reaction, for the construction of complex heterocyclic structures . This product is intended for use in chemical synthesis and pharmaceutical research as a building block. It is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Key Synthetic Strategies

Sequential Nitration and Cyclopropoxylation

The most widely reported method involves nitration of picolinaldehyde derivatives followed by cyclopropoxy group introduction (Fig. 1).

Step 1: Nitration of Picolinaldehyde

• Reagents : Concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) at 0–5°C.
• Mechanism : Electrophilic aromatic substitution directed by the aldehyde group’s meta effect.
• Yield : 70–85% after recrystallization (ethanol/water).

Step 2: Cyclopropoxylation

• Reagents : Cyclopropyl bromide, potassium carbonate (K₂CO₃) in DMF or THF.
• Conditions : Reflux at 80–100°C for 6–12 hours.
• Yield : 60–75% after column chromatography (hexane/ethyl acetate).

Table 1 : Optimization of Cyclopropoxylation Conditions

Parameter	Optimal Range	Impact on Yield
Solvent	DMF	Maximizes nucleophilicity
Temperature	90°C	Balances reaction rate and decomposition
Base	K₂CO₃	Prevents aldehyde oxidation
Catalyst	None	—

Continuous-Flow Synthesis

A scalable alternative employs Amberlyst-35 -catalyzed cyclopropanation under flow conditions:

• Substrate : 2-Hydroxycyclobutanone derivatives.
• Reagents : Aryl thiols, Amberlyst-35 (packed bed reactor).
• Conditions : 40°C, residence time = 15 min.
• Yield : 82–90% with >95% purity.

Advantages :

• Reduced side reactions (e.g., over-oxidation).
• Reusable catalyst (≥10 cycles without activity loss).

Mechanistic Insights

Nitration Regioselectivity

Density Functional Theory (DFT) calculations confirm that the aldehyde group directs nitration to the 6-position via resonance stabilization of the Wheland intermediate. Steric hindrance from the cyclopropoxy group further stabilizes this pathway post-functionalization.

Cyclopropoxy Group Introduction

The reaction proceeds via SN2 nucleophilic substitution , where the deprotonated cyclopropanol attacks the activated pyridine ring. Polar aprotic solvents (DMF) enhance the nucleophilicity of cyclopropoxide ions.

Industrial-Scale Production

Catalytic Improvements

• Lewis Acids : AlCl₃ or FeCl₃ (1–5 mol%) improve nitration regioselectivity to >98%.
• Microwave Assistance : Reduces cyclopropoxylation time to 2–3 hours with comparable yields.

Purification Protocols

• Crystallization : Ethanol/water mixtures yield 99% pure product.
• Chromatography : Silica gel with hexane/ethyl acetate (7:3) removes nitro-byproducts.

Applications and Derivatives

Pharmaceutical Intermediates

• Anticancer Agents : Serves as a precursor for kinase inhibitors (e.g., PIK-75 analogs).
• Antiviral Compounds : Functionalized via reductive amination of the aldehyde group.

Material Science

• Ligands : Coordinates transition metals (Pd, Cu) in catalytic systems.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-nitropicolinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: 3-Cyclopropoxy-6-nitropicolinic acid.

Reduction: 3-Cyclopropoxy-6-aminopicolinaldehyde.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-6-nitropicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-nitropicolinaldehyde depends on its specific application. In biochemical assays, it may interact with enzymes or receptors, altering their activity. The cyclopropoxy and nitro groups can participate in various chemical interactions, influencing the compound’s reactivity and binding properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-cyclopropoxy-6-nitropicolinaldehyde are compared below with related pyridine-based compounds containing cyclopropoxy groups, nitro substituents, or aldehyde functionalities. Data are derived from commercial and research-focused analogs (Table 1).

Table 1: Comparative Analysis of 3-Cyclopropoxy-6-nitropicolinaldehyde and Analogous Compounds

Compound Name	Substituents (Position)	Key Functional Groups	Applications/Reactivity Insights	Commercial Availability (Suppliers)
3-Cyclopropoxy-6-nitropicolinaldehyde	Cyclopropoxy (3), Nitro (6), Aldehyde	Aldehyde, Nitro, Cyclopropoxy	Intermediate for drug synthesis	Limited data
6-(Cyclopropylmethoxy)-5-(trifluoromethyl)pyridin-3-amine	Cyclopropylmethoxy (6), Trifluoromethyl (5), Amine (3)	Amine, Trifluoromethyl	Antiviral/anticancer agent precursor	2 suppliers
6-(Cyclopropylmethoxy)nicotinic acid	Cyclopropylmethoxy (6), Carboxylic acid (3)	Carboxylic acid	Pharmaceutical intermediate (e.g., kinase inhibitors)	7 suppliers
6-(Cyclopropylmethoxy)-5-methylpyridin-3-amine	Cyclopropylmethoxy (6), Methyl (5), Amine (3)	Amine, Methyl	Agrochemical research	2 suppliers
6-(Cyclopropylmethoxy)isoquinolin-3-amine	Cyclopropylmethoxy (6), Amine (3)	Amine, Isoquinoline core	Neurological drug development	1 supplier

Substituent Effects on Reactivity and Stability

• Electron-Withdrawing vs. Electron-Donating Groups : The nitro group in 3-cyclopropoxy-6-nitropicolinaldehyde deactivates the pyridine ring, reducing electrophilic substitution reactivity compared to analogs with methyl or trifluoromethyl groups (e.g., 6-(cyclopropylmethoxy)-5-methylpyridin-3-amine) .
• Aldehyde Functionality : The aldehyde group enables condensation reactions (e.g., formation of hydrazones or Schiff bases), distinguishing it from amine-substituted analogs used in drug discovery.
• Cyclopropoxy vs. Cyclopropylmethoxy: The shorter ether linkage in cyclopropoxy (vs.

Commercial and Industrial Relevance

Compounds like 6-(cyclopropylmethoxy)nicotinic acid (7 suppliers) are more accessible due to their role in kinase inhibitor synthesis, whereas 3-cyclopropoxy-6-nitropicolinaldehyde’s niche applications limit its commercial footprint .

Toxicity and Regulatory Considerations

While 1,2,3-trichloropropane (a structurally unrelated compound) has well-documented toxicity profiles , cyclopropoxy-containing pyridines generally exhibit lower acute toxicity but require case-specific evaluations due to variable metabolic pathways.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-Cyclopropoxy-6-nitropicolinaldehyde, and what key reaction parameters influence yield and purity?

• Methodological Answer :

• Synthetic Routes : Common approaches include nucleophilic substitution at the picolinaldehyde scaffold, with cyclopropoxy introduction via alkoxy-dehalogenation or Mitsunobu reactions. Nitration typically precedes cyclopropoxylation to avoid side reactions.
• Critical Parameters :
• Temperature : Nitration requires controlled temperatures (0–5°C) to minimize decomposition .
• Catalysts : Use of Lewis acids (e.g., AlCl₃) for directing nitration regioselectivity.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) to isolate high-purity product .
• Yield Optimization : Design of Experiments (DoE) can systematically vary solvent polarity, stoichiometry, and reaction time to maximize efficiency .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing 3-Cyclopropoxy-6-nitropicolinaldehyde, and how are data interpreted to confirm structural integrity?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR : Key peaks include aldehyde proton (~10 ppm, singlet), aromatic protons (8–9 ppm for nitropyridine), and cyclopropoxy methylene (δ 0.8–1.2 ppm). Compare with computed spectra (DFT) for validation .
• IR : Confirm aldehyde (C=O stretch ~1700 cm⁻¹) and nitro group (asymmetric stretch ~1520 cm⁻¹).
• Chromatography :
• HPLC : Use C18 columns (acetonitrile/water mobile phase) to assess purity (>95% by area normalization). Retention time consistency vs. standards is critical .

Advanced Research Questions

Q. How can researchers design experiments to investigate the electronic effects of the nitro and cyclopropoxy groups on the reactivity of 3-Cyclopropoxy-6-nitropicolinaldehyde in nucleophilic substitution reactions?

• Methodological Answer :

• Computational Modeling : Perform Density Functional Theory (DFT) calculations to map electron density at reactive sites (e.g., aldehyde carbon) and predict substituent effects .
• Kinetic Studies :
• Vary nucleophile strength (e.g., amines vs. thiols) under controlled pH and temperature.
• Monitor reaction progress via in-situ FTIR or LC-MS to derive rate constants .
• Substituent Variation : Synthesize analogs (e.g., 6-cyano or 6-methoxy) to isolate electronic contributions. Use Hammett plots to correlate substituent σ values with reactivity .

Q. What strategies are recommended for resolving contradictions in observed vs. predicted spectral data for 3-Cyclopropoxy-6-nitropicolinaldehyde derivatives?

• Methodological Answer :

• Cross-Validation : Combine multiple techniques (e.g., 2D NMR for coupling correlations, X-ray crystallography for absolute configuration) .
• Isotopic Labeling : Synthesize deuterated or ¹³C-labeled analogs to confirm peak assignments in complex spectra.
• Data Reconciliation :
• Computational Adjustments : Refine DFT models by including solvent effects or dispersion corrections.
• Artifact Identification : Check for impurities (e.g., oxidation byproducts) via high-resolution mass spectrometry (HRMS) .